Cas no 54752-50-0 (7-(trifluoromethyl)tetralin-1-one)

• Product Name: 7-(trifluoromethyl)tetralin-1-one
• CAS No: 54752-50-0
• MF: C₁₁H₉F₃O
• MW: 214.183773756027
• MDL: MFCD08234368
• CID: 942773
• PubChem ID: 10262659
• Update Time: 2024-11-03

7-(trifluoromethyl)tetralin-1-one Chemical and Physical Properties

Names and Identifiers

• 7-(trifluoromethyl)-1-tetralone
• 7-(trifluoromethyl)-3,4-dihydro-2H-naphthalen-1-one
• 7-(trifluoromethyl)-3,4-dihydronaphthalen-1(2H)-one
• 7-Trifluoromethyl-3,4-dihydro-2H-naphthalen-1-one
• 7-trifluoromethyl-1-tetralone
• 3,4-Dihydro-7-(trifluoromethyl)-1(2H)-naphthalenone
• 7-(Trifluoromethyl)tetralin-1-one
• MFCD08234368
• SCHEMBL9024341
• 7-(trifluoromethyl)3,4-dihydro-2H-naphthalen-1-one
• 5-BROMO-2-CHLORO-4-PYRIDINEBORONICACID
• F12703
• DTXSID70437521
• AM9369
• DWJWQWRIRONTKT-UHFFFAOYSA-N
• MB05375
• CS-0200330
• AS-47217
• 54752-50-0
• DB-350675
• SY030433
• AKOS024260317
• 7-(trifluoromethyl)tetralin-1-one

• MDL： MFCD08234368
• Inchi： 1S/C11H9F3O/c12-11(13,14)8-5-4-7-2-1-3-10(15)9(7)6-8/h4-6H,1-3H2
• InChI Key： DWJWQWRIRONTKT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)C(CCC2)=O)(F)F

Computed Properties

• Exact Mass: 214.06100
• Monoisotopic Mass: 214.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.288±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 269.7±40.0 ºC (760 Torr),
• Flash Point: 117.2±18.8 ºC,
• Solubility: Almost insoluble (0.084 g/l) (25 º C),
• PSA: 17.07000
• LogP: 3.22440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins